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Compound of Interest

Compound Name:
2-(3-Hydroxy-4-

methoxyphenyl)acetonitrile

Cat. No.: B1278812 Get Quote

An In-Depth Technical Guide to 2-(3-Hydroxy-4-
methoxyphenyl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical methodologies related to 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile. This

compound, a key intermediate in the synthesis of various pharmaceuticals, is of significant

interest to the scientific community.

Core Chemical Properties
2-(3-Hydroxy-4-methoxyphenyl)acetonitrile, also known as homovanillonitrile, is a solid

organic compound.[1] Its fundamental chemical and physical properties are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₉H₉NO₂ [1][2]

Molecular Weight 163.17 g/mol [2]

CAS Number 4468-58-0 [1]

Appearance Solid [1]

Purity 95.0% [1]

InChI Key
YAIONKMWQNEDJU-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The synthesis of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile can be achieved through

various methods. A common approach involves the reaction of a substituted benzyl alcohol with

a cyanide source.

Synthesis from 3-Methoxy-4-hydroxybenzylamine
One documented method involves the reaction of N-(lower alkyl)-3-methoxy-4-

hydroxybenzylamine with hydrogen cyanide in a diluent at elevated temperatures.[3] The

hydrogen cyanide can be used in its anhydrous form or generated in situ from an alkali metal

cyanide and an acid.[3]

Experimental Workflow for Synthesis

N-(lower alkyl)-3-methoxy-4-hydroxybenzylamine +
 Hydrogen Cyanide (or NaCN/KCN + Acid)

Reaction in Diluent
(e.g., Water or inert organic solvent)

100-190°C
Work-up 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile

Click to download full resolution via product page

Caption: Synthesis of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile.
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Purification
Purification of the crude product is essential to achieve the desired purity for subsequent

applications. Flash chromatography is a commonly employed technique.

A General Protocol for Flash Chromatography Purification:

Sample Preparation: The crude material is dissolved in a minimal amount of a suitable

solvent. Silica gel is then added to adsorb the compound. The solvent is subsequently

removed under vacuum.

Column Chromatography: A silica gel flash column is used. The separation is typically

achieved using a solvent system such as a mixture of hexane and ethyl acetate.

Elution: The product is eluted from the column, and fractions are collected.

Analysis: The purity of the collected fractions is assessed using an appropriate analytical

technique, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Analytical Characterization
A suite of analytical techniques is employed to confirm the identity and purity of 2-(3-Hydroxy-
4-methoxyphenyl)acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure. While specific

spectra for 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile are available from suppliers, general

protocols for related compounds provide insight into the expected spectral features.[4] For ¹H

NMR of a similar compound, (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl) acrylonitrile,

the spectrum was recorded on a 400 MHz instrument using CDCl₃ as the solvent.[5]

Infrared (IR) Spectroscopy
FTIR spectroscopy provides information about the functional groups present in the molecule.

The IR spectrum of the related compound (2-Methoxyphenyl)acetonitrile shows characteristic

absorbances for the nitrile and other functional groups.[6]
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The electron ionization mass spectrum of the isomeric (2-

Methoxyphenyl)acetonitrile is available in the NIST WebBook, providing an example of the

fragmentation that might be expected.[7]

Potential Biological Significance
While direct studies on the biological activity of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile
are limited, its role as a known intermediate in the synthesis of the intravenous anesthetic

propanidid suggests a potential interaction with neurological pathways.[3] Propanidid is known

to act on the central nervous system, and its synthesis from this acetonitrile derivative implies a

structural relationship that may translate to some level of biological activity or serve as a basis

for the design of new neurologically active compounds.

Hypothesized Relationship to Propanidid Synthesis

2-(3-Hydroxy-4-methoxyphenyl)acetonitrile Hydrolysis 3-Methoxy-4-hydroxyphenylacetic acid Esterification Propyl 3-methoxy-4-hydroxyphenylacetate Etherification Propanidid

Click to download full resolution via product page

Caption: Synthetic pathway from the core compound to Propanidid.

This guide serves as a foundational resource for professionals engaged in research and

development involving 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile. Further investigation into

its biological activities is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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